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Compound of Interest

Compound Name: delta-2-Ceftazidime

Cat. No.: B193858

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry of A-2-
Ceftazidime, an important isomer and degradation product of the third-generation
cephalosporin antibiotic, Ceftazidime. Understanding the stereochemical nuances of this
molecule is critical for drug development, formulation, and quality control to ensure the safety
and efficacy of Ceftazidime-based therapies.

Introduction to Ceftazidime and the Significance of
the A-2 Isomer

Ceftazidime is a broad-spectrum (3-lactam antibiotic widely used against Gram-negative
bacteria, particularly Pseudomonas aeruginosa. Its antibacterial activity is conferred by the
(6R,7R)-7-aminocephalosporanic acid nucleus, which features a [3-lactam ring fused to a
dihydrothiazine ring. The biologically active form of Ceftazidime possesses a double bond at
the A-3 position of the cephem nucleus.

However, Ceftazidime can undergo isomerization where the double bond migrates to the A-2
position, forming A-2-Ceftazidime.[1] This structural change has a profound impact on the
molecule's biological activity. The A-2 isomers of cephalosporins, including A-2-Ceftazidime,
are considered antibacterially inactive.[1] This isomerization is a significant degradation
pathway that can occur during synthesis, formulation, storage, and even in vivo.[1]
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Consequently, A-2-Ceftazidime is considered a critical impurity that must be monitored and
controlled in pharmaceutical preparations.

Stereochemical Aspects of Ceftazidime

The stereochemistry of Ceftazidime and its related compounds is complex, involving multiple
chiral centers and geometric isomerism.

o A-2/A-3 Isomerism: The primary focus of this guide is the positional isomerism of the double
bond within the cephem nucleus. The active parent drug is the A-3 isomer, while the inactive
degradation product is the A-2 isomer.

o Epimerization at C-6 and C-7: The chiral centers at positions 6 and 7 of the B-lactam ring are
crucial for its antibacterial activity. Epimerization at these centers, particularly under basic
conditions, can lead to the formation of inactive stereoisomers.

e (E)/(Z) Isomerism of the Oximino Group: The side chain at C-7 of Ceftazidime contains an
oximino group, which can exist as (E) and (Z) geometric isomers. The (Z)-isomer is the
therapeutically active form and exhibits superior antibacterial activity compared to the (E)-
isomer.

Quantitative Data

While it is widely reported that A-2-Ceftazidime is antibacterially inactive, specific Minimum
Inhibitory Concentration (MIC) data is not readily available in the public domain literature to
provide a direct quantitative comparison with the active A-3 isomer. The focus of most studies
IS on the quantification of A-2-Ceftazidime as an impurity.

Table 1: Physicochemical Properties of A-2-Ceftazidime

Property Value Reference
CAS Number 1000980-60-8 [1][21[3]
Molecular Formula C22H22N607S2 [2][3]
Molecular Weight 546.58 g/mol [3]
Stereochemistry Epimeric [3]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b193858
https://pubchem.ncbi.nlm.nih.gov/compound/23659635
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/97OBN5O836
https://pubchem.ncbi.nlm.nih.gov/compound/23659635
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/97OBN5O836
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/97OBN5O836
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/97OBN5O836
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 2: Spectroscopic Data for Ceftazidime (Z)- and (E)-Isomers

Although specific NMR data for A-2-Ceftazidime is not detailed in the available literature,
studies on the (E)/(Z) isomers of the oxime side chain provide insight into how NMR can be
used to differentiate stereocisomers of Ceftazidime.

1H NMR Chemical

Shift Difference 13C NMR Chemical
Isomer ] . . . Reference
(Aminothiazole Shift Difference
Proton)
(E)-Isomer vs. (2)- ~0.9 ppm (downfield
. . ~15 ppm
Isomer shift for E-isomer)

Experimental Protocols

4.1. High-Performance Liquid Chromatography (HPLC) for the Separation of Ceftazidime and
A-2-Ceftazidime

HPLC is the primary analytical technique for the separation and quantification of A-2-
Ceftazidime from the active pharmaceutical ingredient and other impurities.

Protocol 1: Gradient HPLC Method
e Column: Alltima C18 (250 mm x 4.6 mm, 5 pum)[4]

o Mobile Phase A: Phosphate buffer (22.6 g/L aqueous solution of ammonium dihydrogen
phosphate, adjusted to pH 3.9 with 10% (v/v) phosphoric acid)[4]

» Mobile Phase B: Acetonitrile[4]
» Elution: Gradient elution[4]

e Flow Rate: 1.3 mL/min[4]

e Column Temperature: 35 °C[4]

e Detection: UV at 255 nm[4]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.researchgate.net/figure/Degradation-pathways-of-ceftazidime-as-determined-by-HPLC-mass-spectrometry-and_fig2_11841522
https://www.researchgate.net/figure/Degradation-pathways-of-ceftazidime-as-determined-by-HPLC-mass-spectrometry-and_fig2_11841522
https://www.researchgate.net/figure/Degradation-pathways-of-ceftazidime-as-determined-by-HPLC-mass-spectrometry-and_fig2_11841522
https://www.researchgate.net/figure/Degradation-pathways-of-ceftazidime-as-determined-by-HPLC-mass-spectrometry-and_fig2_11841522
https://www.researchgate.net/figure/Degradation-pathways-of-ceftazidime-as-determined-by-HPLC-mass-spectrometry-and_fig2_11841522
https://www.researchgate.net/figure/Degradation-pathways-of-ceftazidime-as-determined-by-HPLC-mass-spectrometry-and_fig2_11841522
https://www.researchgate.net/figure/Degradation-pathways-of-ceftazidime-as-determined-by-HPLC-mass-spectrometry-and_fig2_11841522
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protocol 2: Isocratic HPLC Method

Column: Spherisorb C18 (200 mm x 4.6 mm, 5 pum)

Mobile Phase: Acetonitrile and 0.04 M ammonium dihydrogen phosphate (1:9 v/v), adjusted
topH 7.0

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm

4.2. Forced Degradation Studies to Generate A-2-Ceftazidime

To develop and validate stability-indicating analytical methods, forced degradation studies are
performed by subjecting Ceftazidime to various stress conditions to promote the formation of
degradation products, including A-2-Ceftazidime.

Acidic Degradation: Incubate Ceftazidime solution in 1M hydrochloric acid.

o Basic Degradation: Incubate Ceftazidime solution in 1M sodium hydroxide. Base catalysis is
particularly effective in promoting the double bond migration to form the A-2 isomer.[1]

o Oxidative Degradation: Treat Ceftazidime solution with hydrogen peroxide (e.g., 20% H202)
and heat at 60 °C.[5]

o Thermal Degradation: Expose solid Ceftazidime or a reconstituted solution to elevated
temperatures (e.g., 45 °C or 105 °C).[6]

o Photodegradation: Expose Ceftazidime solution or solid to UV (e.g., 254 nm) and visible
(e.g., 320 nm) light.[6]

4.3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Isomer Identification
NMR spectroscopy is a powerful tool for the structural elucidation of Ceftazidime isomers.

o Sample Preparation: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-de).
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e Analysis: Acquire *H and 3C NMR spectra. The chemical shifts of protons and carbons near
the site of isomerization will be different. For the A-2 isomer, the signals corresponding to the
protons and carbons in the dihydrothiazine ring will show significant changes compared to
the A-3 isomer. For the (E)/(Z) isomers, the chemical shift of the aminothiazole proton is a
key indicator, appearing as a singlet at approximately & 6.70-6.90 ppm for the (Z)-isomer and
0 7.2-7.6 ppm for the (E)-isomer.

4.4. Circular Dichroism (CD) Spectroscopy

CD spectroscopy can be used to study the stereochemistry of chiral molecules like
Ceftazidime.

o Sample Preparation: Prepare a solution of the sample in a suitable buffer with low UV
absorbance (e.g., 10 mM phosphate buffer).[7] An accurate concentration of the sample is
crucial.[7]

 Instrumental Parameters:
o Wavelength Range: Typically 190-300 nm.
o Bandwidth: 1-2 nm.[8][9]
o Pathlength: 0.1 cm or 1 cm cuvette, depending on the sample concentration.[10]

» Analysis: The CD spectra of different stereoisomers will exhibit distinct Cotton effects,
allowing for their differentiation.

Visualizations

Diagram 1: Isomerization of A-3-Ceftazidime to A-2-Ceftazidime
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Caption: Isomerization of active A-3-Ceftazidime to its inactive A-2 isomer.

Diagram 2: Experimental Workflow for A-2-Ceftazidime Analysis
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Workflow for Analysis of A-2-Ceftazidime
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Caption: General experimental workflow for the analysis of A-2-Ceftazidime.

Diagram 3: Logical Relationship of Ceftazidime Stereoisomers and Activity
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Relationship Between Ceftazidime Stereoisomers and Biological Activity
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Caption: Correlation of Ceftazidime stereoisomers with their biological activity.

Conclusion

The stereochemistry of A-2-Ceftazidime is a critical factor in the stability and efficacy of
Ceftazidime drug products. The isomerization of the active A-3 isomer to the inactive A-2 form
represents a significant degradation pathway. A thorough understanding of this and other
stereochemical transformations, such as epimerization and (E)/(Z) isomerization, is essential
for the development of robust formulations and analytical methods. The protocols and data
presented in this guide provide a framework for researchers and drug development
professionals to effectively characterize and control the stereochemical purity of Ceftazidime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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